Cas no 78593-42-7 (4-ethynylisoquinoline)

• Product Name: 4-ethynylisoquinoline
• CAS No: 78593-42-7
• MF: C₁₁H₇N
• MW: 153.179982423782
• CID: 1038262
• PubChem ID: 12678061
• Update Time: 2025-04-20

4-ethynylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-ethynyl-Isoquinoline
• 4-Ethynylisoquinoline
• SCHEMBL4062748
• 78593-42-7
• CS-0308486
• Z1172376608
• F2167-2853
• A865006
• AKOS013253330
• A1-29573
• EN300-1222597
• DTXSID10506583
• G60032
• DB-367795
• 4-ethynylisoquinoline

• MDL： MFCD18252645
• Inchi： 1S/C11H7N/c1-2-9-7-12-8-10-5-3-4-6-11(9)10/h1,3-8H
• InChI Key： VDIRBUGVPXVPCF-UHFFFAOYSA-N
• SMILES： N1C=C(C#C)C2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 153.057849228g/mol
• Monoisotopic Mass: 153.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives